Cas no 5018-87-1 (2-(Naphthoyl)benzoic acid)
2-(Naphthoyl)benzoic acid structure
Product Name:2-(Naphthoyl)benzoic acid
CAS No:5018-87-1
MF:C18H12O3
MW:276.286085128784
CID:821098
Update Time:2026-04-29
2-(Naphthoyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(Naphthoyl)benzoic acid
- 2-(1-naphthalenylcarbonyl)Benzoic acid
- 2-(1-Naphthoyl)benzoic acid
- 2-(1-NAPHTHOYL)-BENZOIC ACID
- 2-(naphthalene-1-carbonyl)benzoic acid
- 2-(1-naphthalenylcarbonyl)-benzoic acid
- 2-(naphthalen-1-ylcarbonyl)benzoic acid
- 2-(naphthalene-1-carbonyl)-benzoic acid
- 2-[1]Naphthoyl-benzoesaeure
- 2-[1]naphthoyl-benzoic acid
- AC1L2VTY
- AC1Q5V2J
- Benzoic acid, 2-(1-naphthalenylcarbonyl)-
- Benzoic acid, o-1-naphthoyl-
- NSC59936
-
- Inchi: InChI=1S/C18H12O3/c19-17(15-9-3-4-10-16(15)18(20)21)14-11-5-7-12-6-1-2-8-13(12)14/h1-11H,(H,20,21)
- InChI Key: OXCYAVHGYGKEJY-UHFFFAOYSA-N
- SMILES: C1=CC=C2C(=C1)C=CC=C2C(=O)C3=CC=CC=C3C(=O)O
Computed Properties
- Exact Mass: 276.07866
- Monoisotopic Mass: 276.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 403
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.4A^2
Experimental Properties
- Density: 1.289
- Boiling Point: 525.8°C at 760 mmHg
- Flash Point: 285.9°C
- Refractive Index: 1.678
- PSA: 54.37
- LogP: 3.76900
2-(Naphthoyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM141150-5g |
2-(1-Naphthoyl)benzoic acid |
5018-87-1 | 97% | 5g |
$281 | 2021-08-05 | |
| Chemenu | CM141150-5g |
2-(1-Naphthoyl)benzoic acid |
5018-87-1 | 97% | 5g |
$281 | 2024-07-16 | |
| Matrix Scientific | 064528-500mg |
2-(1-Naphthoyl)benzoic acid |
5018-87-1 | 500mg |
$95.00 | 2021-05-17 | ||
| A2B Chem LLC | AD20886-500mg |
2-(1-Naphthoyl)benzoic acid |
5018-87-1 | 95% | 500mg |
$370.00 | 2024-04-19 | |
| A2B Chem LLC | AD20886-1g |
2-(1-Naphthoyl)benzoic acid |
5018-87-1 | 95% | 1g |
$384.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1645544-1g |
2-(1-Naphthoyl)benzoic acid |
5018-87-1 | 98% | 1g |
¥6358.00 | 2024-05-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1645544-5g |
2-(1-Naphthoyl)benzoic acid |
5018-87-1 | 98% | 5g |
¥28591.00 | 2024-05-11 | |
| abcr | AB570784-1g |
2-(Naphthalene-1-carbonyl)-benzoic acid, 97%; . |
5018-87-1 | 97% | 1g |
€993.50 | 2024-08-02 | |
| Crysdot LLC | CD12067680-5g |
2-(1-Naphthoyl)benzoic acid |
5018-87-1 | 97% | 5g |
$297 | 2024-07-24 |
2-(Naphthoyl)benzoic acid Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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